Pantoprazole Sulfide-β-D-glucuronide
Pantoprazole Sulfide-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
867300-67-2
VCID:
VC0020128
InChI:
InChI=1S/C22H23F2N3O9S/c1-33-13-5-6-25-11(17(13)34-2)8-37-22-26-10-7-9(35-21(23)24)3-4-12(10)27(22)19-16(30)14(28)15(29)18(36-19)20(31)32/h3-7,14-16,18-19,21,28-30H,8H2,1-2H3,(H,31,32)/t14-,15-,16+,18-,19+/m0/s1
SMILES:
COC1=C(C(=NC=C1)CSC2=NC3=C(N2C4C(C(C(C(O4)C(=O)O)O)O)O)C=CC(=C3)OC(F)F)OC
Molecular Formula:
C₂₂H₂₃F₂N₃O₉S
Molecular Weight:
543.49
Pantoprazole Sulfide-β-D-glucuronide
CAS No.: 867300-67-2
Reference Standards
VCID: VC0020128
Molecular Formula: C₂₂H₂₃F₂N₃O₉S
Molecular Weight: 543.49
| CAS No. | 867300-67-2 |
|---|---|
| Product Name | Pantoprazole Sulfide-β-D-glucuronide |
| Molecular Formula | C₂₂H₂₃F₂N₃O₉S |
| Molecular Weight | 543.49 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[5-(difluoromethoxy)-2-[(3,4-dimethoxypyridin-2-yl)methylsulfanyl]benzimidazol-1-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H23F2N3O9S/c1-33-13-5-6-25-11(17(13)34-2)8-37-22-26-10-7-9(35-21(23)24)3-4-12(10)27(22)19-16(30)14(28)15(29)18(36-19)20(31)32/h3-7,14-16,18-19,21,28-30H,8H2,1-2H3,(H,31,32)/t14-,15-,16+,18-,19+/m0/s1 |
| SMILES | COC1=C(C(=NC=C1)CSC2=NC3=C(N2C4C(C(C(C(O4)C(=O)O)O)O)O)C=CC(=C3)OC(F)F)OC |
| Synonyms | 5-(Difluoromethoxy)-2-[[(3,4-dimethoxy-2-pyridinyl)methyl)]thio]-1-β-D-glucopyranosyl-1H-benzimidazole; |
| PubChem Compound | 102602597 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume